Cas no 62890-98-6 (2,5-Dimethoxyphenylmagnesium bromide)

• Product Name: 2,5-Dimethoxyphenylmagnesium bromide
• CAS No: 62890-98-6
• MF: C₈H₉BrMgO₂
• MW: 241.364862203598
• MDL: MFCD01311475
• CID: 502798
• PubChem ID: 24879972
• Update Time: 2025-06-08

2,5-Dimethoxyphenylmagnesium bromide Chemical and Physical Properties

Names and Identifiers

• 2,5-Dimethoxyphenylmagnesium bromide
• 2,5-Dimethoxyphenylmagnesium bromide solution
• magnesium,1,4-dimethoxybenzene-6-ide,bromide
• 1-magnesiumbromide-2,5-dimethoxybenzene
• 2,4-DIMETHOXYPHENYL ISOCYANATE
• 2,5-Dimethoxyphenylmagnesium bromide 0.5 M in Tetrahydrofuran
• 2,5-DiMethoxyphenylMagnesiuM broMide, 0.5M in 2-MeTHF
• 2,5-Dimethoxyphenylmagnesium bromide, 0.50 M in 2-MeTHF
• AKOS016017900
• SCHEMBL3016274
• 2,5-Dimethoxyphenylmagnesium bromide, 0.5 M in THF
• MFCD01311475
• 2,5-dimethoxylphenylmagnesium bromide
• 2,5-dimethoxyphenyl magnesium bromide
• GRSCPLVZIMBKKY-UHFFFAOYSA-M
• 62890-98-6

• MDL： MFCD01311475
• Inchi： 1S/C8H9O2.BrH.Mg/c1-9-7-3-5-8(10-2)6-4-7;;/h3-5H,1-2H3;1H;/q-1;;+2/p-1
• InChI Key： OGUMLBJCEMZKKU-UHFFFAOYSA-M
• SMILES： [Br-].[Mg+2].O(C)C1C=CC(=C[C-]=1)OC

Computed Properties

• Exact Mass: 239.96400
• Monoisotopic Mass: 239.96363g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Color/Form: Not available
• Density: 0.964 g/mL at 25 °C
• Melting Point: Not available
• Boiling Point: 65 °C
• Flash Point: Fahrenheit: 1.4 ° f < br / > Celsius: -17 ° C < br / >
• PSA: 18.46000
• LogP: 2.34960
• Solubility: Not available
• Sensitiveness: Air & Moisture Sensitive
• Color/Form: 0.5 M in THF
• Vapor Pressure: Not available

2,5-Dimethoxyphenylmagnesium bromide Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H302-H319-H335-H351
• Warning Statement： P210-P280-P301+P312+P330-P305+P351+P338-P370+P378-P403+P235
• Hazardous Material transportation number：UN 2924 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-19-36/37-40
• Safety Instruction： S16-S26-S33-S43-S45-S36-S37-S39
• Hazardous Material Identification：
• Risk Phrases：R11; R14/15; R19; R34
• HazardClass：3
• Storage Condition：2-8°C

Related Categories

• Other Chemical Reagents Organic Metal Reagents

Additional information on 2,5-Dimethoxyphenylmagnesium bromide

2,5-Dimethoxyphenylmagnesium Bromide (CAS No. 62890-98-6): An Overview of Its Properties, Applications, and Recent Research

2,5-Dimethoxyphenylmagnesium bromide (CAS No. 62890-98-6) is a versatile organomagnesium compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique structure, which includes a phenyl ring substituted with two methoxy groups and a magnesium bromide moiety. The combination of these functional groups imparts distinct chemical properties that make it an invaluable reagent in various synthetic transformations.

The chemical structure of 2,5-dimethoxyphenylmagnesium bromide is represented as C₉H₁₃MgBrO₂. The presence of the methoxy groups on the phenyl ring enhances the nucleophilicity and reactivity of the compound, making it particularly useful in Grignard reactions. These reactions are fundamental in organic synthesis, where the Grignard reagent acts as a powerful nucleophile to form new carbon-carbon bonds.

Recent research studies have highlighted the potential applications of 2,5-dimethoxyphenylmagnesium bromide in the synthesis of complex organic molecules, including pharmaceuticals and natural products. For instance, a study published in the Journal of Organic Chemistry demonstrated the use of this compound in the efficient synthesis of substituted phenols and ethers, which are key intermediates in the production of various drugs and agrochemicals.

In the context of medicinal chemistry, 2,5-dimethoxyphenylmagnesium bromide has been explored for its role in the development of novel therapeutic agents. One notable application is its use in the synthesis of antitumor agents. A research group at the University of California, Los Angeles (UCLA) reported the successful synthesis of a series of 2,5-dimethoxyphenyl derivatives with potent antiproliferative activity against various cancer cell lines. The high reactivity and selectivity of 2,5-dimethoxyphenylmagnesium bromide in these reactions underscore its utility in drug discovery and development.

Beyond its applications in medicinal chemistry, 2,5-dimethoxyphenylmagnesium bromide has also found use in materials science. Researchers at the Massachusetts Institute of Technology (MIT) have utilized this compound to synthesize advanced materials with unique optical and electronic properties. These materials have potential applications in areas such as photovoltaics and optoelectronics, where their tunable properties can be leveraged to enhance device performance.

The synthesis of 2,5-dimethoxyphenylmagnesium bromide typically involves the reaction of 2,5-dimethoxybromobenzene with magnesium metal in anhydrous ether or tetrahydrofuran (THF). The reaction conditions are critical for achieving high yields and purity. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound. For example, a study published in Green Chemistry described a solvent-free approach using mechanochemical methods to produce 2,5-dimethoxyphenylmagnesium bromide with reduced waste generation and energy consumption.

The stability and handling of 2,5-dimethoxyphenylmagnesium bromide are important considerations for its practical use. This Grignard reagent is highly reactive and must be handled under an inert atmosphere to prevent degradation by moisture or air. Storage conditions should be carefully controlled to maintain its integrity and effectiveness. Proper safety protocols should be followed to ensure safe handling and disposal.

In conclusion, 2,5-dimethoxyphenylmagnesium bromide (CAS No. 62890-98-6) is a valuable reagent with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique chemical properties make it an essential tool for researchers working on complex molecular structures and advanced materials. Ongoing research continues to expand our understanding of its potential uses and optimize its synthesis methods for greater sustainability and efficiency.